Cas no 1035559-58-0 (Ethyl 2-(2,2-difluorocyclohexyl) acetate)

• Product Name: Ethyl 2-(2,2-difluorocyclohexyl) acetate
• CAS No: 1035559-58-0
• MF: C₁₀H₁₆F₂O₂
• MW: 206.229650497437
• MDL: MFCD19442249
• CID: 4568858
• PubChem ID: 54772460
• Update Time: 2025-06-30

Ethyl 2-(2,2-difluorocyclohexyl) acetate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-(2,2-difluorocyclohexyl)ethanoate
• Ethyl 2-(2,2-difluorocyclohexyl)acetate
• Ethyl 2-(2,2-Difluorocyclohexyl) Acetate
• Ethyl 2-(2,2-difluorocyclohexyl) acetate

• MDL： MFCD19442249
• Inchi： 1S/C10H16F2O2/c1-2-14-9(13)7-8-5-3-4-6-10(8,11)12/h8H,2-7H2,1H3
• InChI Key： METPEYIWWISPRR-UHFFFAOYSA-N
• SMILES： C1(CC(OCC)=O)CCCCC1(F)F

Computed Properties

• Exact Mass: 206.11183607g/mol
• Monoisotopic Mass: 206.11183607g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 26.3Ų

Additional information on Ethyl 2-(2,2-difluorocyclohexyl) acetate

Research Brief on Ethyl 2-(2,2-difluorocyclohexyl) acetate (CAS: 1035559-58-0) in Chemical Biology and Pharmaceutical Applications

Ethyl 2-(2,2-difluorocyclohexyl) acetate (CAS: 1035559-58-0) is a fluorinated cyclohexyl derivative that has garnered significant attention in recent chemical biology and pharmaceutical research. This compound, characterized by its unique difluorocyclohexyl moiety, has shown promise in various applications, including drug discovery, medicinal chemistry, and agrochemical development. The presence of fluorine atoms in its structure enhances its metabolic stability and bioavailability, making it a valuable scaffold for designing novel therapeutic agents.

Recent studies have focused on the synthesis and optimization of Ethyl 2-(2,2-difluorocyclohexyl) acetate to explore its potential as a building block for bioactive molecules. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the development of protease inhibitors, where the difluorocyclohexyl group contributed to improved binding affinity and selectivity. The study highlighted the compound's role in modulating enzyme activity, particularly in the context of infectious diseases and cancer.

In addition to its pharmacological applications, Ethyl 2-(2,2-difluorocyclohexyl) acetate has been investigated for its use in agrochemicals. A 2022 report in Pest Management Science described its incorporation into novel insecticide formulations, where it exhibited enhanced pest control efficacy and reduced environmental toxicity. The fluorinated cyclohexyl structure was found to disrupt insect nervous systems more effectively than non-fluorinated analogs, underscoring its potential in sustainable agriculture.

The synthesis of Ethyl 2-(2,2-difluorocyclohexyl) acetate typically involves multi-step organic reactions, including fluorination and esterification. Recent advancements in catalytic fluorination techniques, as reported in Organic Letters (2023), have improved the yield and purity of this compound, facilitating its broader adoption in research and industrial applications. These methodological innovations are critical for scaling up production and ensuring reproducibility in preclinical studies.

Despite its promising attributes, challenges remain in the widespread use of Ethyl 2-(2,2-difluorocyclohexyl) acetate. For instance, its metabolic pathways and potential toxicity profiles require further elucidation. A 2023 preclinical study in Chemical Research in Toxicology identified minor hepatotoxic effects at high doses, suggesting the need for structural modifications to mitigate adverse effects. Such findings emphasize the importance of continued research to optimize this compound for clinical and commercial use.

In conclusion, Ethyl 2-(2,2-difluorocyclohexyl) acetate (CAS: 1035559-58-0) represents a versatile and innovative compound in the fields of chemical biology and pharmaceuticals. Its unique structural features and demonstrated bioactivity make it a compelling candidate for further development. Future research should focus on refining its synthesis, expanding its applications, and addressing safety concerns to unlock its full potential in drug discovery and beyond.